Cas no 1211521-09-3 (2-chloro-6-fluoropyridine-4-carboxylic acid)

• Product Name: 2-chloro-6-fluoropyridine-4-carboxylic acid
• CAS No: 1211521-09-3
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• MDL: MFCD13185821
• CID: 2617389
• PubChem ID: 72211838
• Update Time: 2025-09-28

2-chloro-6-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoropyridine-4-carboxylic acid
• CS-0104507
• 971-374-9
• LYB52109
• MFCD13185821
• SY263366
• AB66798
• 2-CHLORO-6-FLUOROISONICOTINIC ACID
• 1211521-09-3
• 2-CHLORO-6-FLUOROISONICOTINICACID
• AC8374

• MDL： MFCD13185821
• Inchi： 1S/C6H3ClFNO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
• InChI Key： UPGHQORRENMAQG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(N=1)F

Computed Properties

• Exact Mass: 174.9836342Da
• Monoisotopic Mass: 174.9836342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-chloro-6-fluoropyridine-4-carboxylic acid

2-Chloro-6-Fluoropyridine-4-Carboxylic Acid: A Comprehensive Overview

2-Chloro-6-fluoropyridine-4-carboxylic acid, also known by its CAS number 1211521-09-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug design, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with chlorine at position 2, fluorine at position 6, and a carboxylic acid group at position 4. These substituents impart unique electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

The synthesis of 2-chloro-6-fluoropyridine-4-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction kinetics and minimize side reactions. Additionally, the application of chiral catalysts has opened new avenues for enantioselective synthesis, which is crucial for producing optically active compounds with potential therapeutic applications.

In terms of applications, 2-chloro-6-fluoropyridine-4-carboxylic acid has shown promise in several areas. In pharmacology, this compound serves as a valuable intermediate in the development of novel drug candidates targeting various diseases. Its ability to modulate specific biological pathways makes it a potential lead compound for anti-inflammatory, antiviral, and anticancer therapies. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in chronic inflammatory conditions, suggesting its potential as a lead molecule for developing innovative anti-inflammatory agents.

In the field of agrochemistry, this compound has been investigated for its pesticidal properties. The presence of halogen substituents enhances its stability and bioavailability, making it a promising candidate for developing environmentally friendly pesticides. Researchers have also explored its role as a herbicide with selective activity against specific plant species, which could reduce the reliance on broad-spectrum chemicals and promote sustainable agriculture.

The material science sector has also benefited from the unique properties of 2-chloro-6-fluoropyridine-4-carboxylic acid. Its ability to form stable coordination complexes with metal ions has led to its use in designing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent breakthroughs in MOF synthesis have further expanded the potential of this compound in creating high-performance materials with tailored properties.

From an environmental perspective, understanding the fate and behavior of 2-chloro-6-fluoropyridine-4-carboxylic acid in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid degradation under sunlight exposure due to its conjugated aromatic system. However, further research is needed to evaluate its persistence in different environmental compartments and assess potential risks to aquatic organisms.

In conclusion, 2-chloro-6-fluoropyridine-4-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.